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Compound of Interest

Compound Name: 5-bromo-1H-indazol-3-ol

Cat. No.: B1287638 Get Quote

Hazard Identification and Core Toxicological
Profile
5-bromo-1H-indazol-3-ol is a solid compound that presents multiple health hazards upon

exposure. The primary risks are associated with its irritant properties and potential toxicity if

ingested or inhaled. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a clear summary of its hazards.

GHS Classification
The compound is classified with the signal word "Warning" and is associated with several

hazard statements.[1] Understanding these classifications is the first step in a robust risk

assessment.
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Hazard Class Category Hazard Statement GHS Code

Acute Toxicity, Oral 4 Harmful if swallowed H302

Acute Toxicity,

Inhalation
4 Harmful if inhaled H332

Skin

Corrosion/Irritation
2 Causes skin irritation H315

Serious Eye

Damage/Eye Irritation
2

Causes serious eye

irritation
H319

Specific Target Organ

Toxicity (Single

Exposure)

3
May cause respiratory

irritation
H335

Table 1: GHS Hazard Classification for 5-bromo-1H-indazol-3-ol.[1]

Interpreting the Hazards
The causality behind these classifications stems from the molecule's reactivity. As a

halogenated heterocyclic compound, it can interact with biological macromolecules, leading to

irritation and toxic effects.

H302/H332 (Harmful if Swallowed/Inhaled): This indicates that significant adverse health

effects can occur if the compound enters the body via ingestion or inhalation. The primary

preventative measure is to strictly avoid creating and breathing dust and to prohibit eating,

drinking, or smoking in the laboratory.[2][3][4]

H315 (Causes Skin Irritation): Direct contact with the skin can lead to local inflammation,

redness, or dermatitis. This necessitates the use of appropriate chemical-resistant gloves

and a lab coat at all times.[5][6]

H319 (Causes Serious Eye Irritation): The eyes are particularly vulnerable. Even small

amounts of dust can cause significant irritation, pain, and potential damage. This hazard

underscores the mandatory use of safety glasses with side shields or chemical goggles.[5][6]
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H335 (May Cause Respiratory Irritation): Inhalation of the dust can irritate the nose, throat,

and lungs, leading to coughing and shortness of breath. All handling of the solid compound

must be performed in a certified chemical fume hood to prevent respiratory exposure.[2][5][6]

Caption: Relationship between chemical properties and primary hazards.

Exposure Control and Personal Protection
A multi-layered approach, known as the Hierarchy of Controls, is the authoritative standard for

mitigating exposure to hazardous chemicals. Personal Protective Equipment (PPE) is the final,

but critical, line of defense.

Hierarchy of Controls for 5-bromo-1H-indazol-3-ol

Elimination
(Not Feasible)

Substitution
(Use less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
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Caption: The Hierarchy of Controls model for risk reduction.

Engineering Controls
These are the most effective controls as they isolate the hazard from the user.

Chemical Fume Hood: All weighing and handling of 5-bromo-1H-indazol-3-ol must be

conducted inside a properly functioning and certified chemical fume hood. This is non-

negotiable and serves to control respiratory exposure.[7][8]

Eyewash Stations and Safety Showers: These must be readily accessible and located near

the workstation.[6][7] Ensure they are tested regularly.

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling this compound.

PPE Item Specification Rationale

Hand Protection
Nitrile rubber gloves. Inspect

for integrity before each use.

Provides a barrier against skin

contact, preventing irritation

(H315).[3]

Eye Protection

Safety glasses with side-

shields (ANSI Z87.1 or EN 166

compliant) or chemical splash

goggles.

Protects against airborne dust

particles causing serious eye

irritation (H319).[4][6]

Skin and Body Protection

Fully buttoned laboratory coat.

Wear full-length pants and

closed-toe shoes.

Prevents accidental skin

contact on arms and body.[6]

[8]

Respiratory Protection

Not typically required if work is

performed within a certified

fume hood.

The fume hood provides

adequate respiratory

protection from dust (H335,

H332).[6]

Table 2: Required Personal Protective Equipment (PPE).
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Step-by-Step PPE Protocol
Inspect: Before entering the lab, ensure all PPE is available and in good condition.

Donning Order: First, put on the lab coat and fasten it completely. Next, put on safety glasses

or goggles. Finally, put on gloves, ensuring the cuffs are pulled over the sleeves of the lab

coat.

Doffing Order: To prevent contamination, remove PPE in the reverse order. First, remove

gloves using a technique that avoids touching the outside with bare skin. Then, remove the

lab coat. Finally, remove eye protection.

Hygiene: Wash hands thoroughly with soap and water after removing all PPE and before

leaving the laboratory.[3][8]

Safe Handling and Storage Procedures
Adherence to strict protocols during handling and storage is essential for preventing accidental

exposure and maintaining the compound's integrity.

Protocol for Handling Solid 5-bromo-1H-indazol-3-ol
Preparation: Designate a specific area within the fume hood for handling. Cover the work

surface with absorbent, disposable bench paper.

Container Handling: Before opening, gently tap the container to settle the contents. Open the

container slowly to avoid creating airborne dust.

Weighing: Use a spatula to carefully transfer the desired amount of solid to a tared weigh

boat or vessel. Avoid any scooping actions that could generate dust.

Post-Handling: Securely close the primary container. Clean the spatula and any

contaminated surfaces within the fume hood using a solvent-moistened wipe.

Waste: Dispose of all contaminated materials (e.g., weigh boats, wipes, bench paper) in a

designated hazardous waste container.[9]

Storage Requirements
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Proper storage is crucial for both safety and chemical stability.

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][5]

[10] A recommended storage temperature is between 2-8°C.[1][11]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, amines, and strong

reducing agents.[6]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms and warnings.

Emergency Procedures
Preparedness is key to mitigating the impact of an accident or exposure.

First Aid Measures
Immediate and appropriate first aid is critical. Always seek medical attention after any exposure

and provide the Safety Data Sheet (SDS) to the responding medical personnel.[9]
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, perform artificial respiration. Seek

immediate medical attention.[5][10][12]

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation occurs or persists.[6][10][12]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5][6][12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[5][6][9]

Table 3: Emergency First Aid Procedures.

Accidental Release Measures
Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, but only through the fume hood system.

Control: Prevent further spillage. Avoid generating dust at all costs.

Clean-up: Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid. Place

the material into a suitable, labeled container for hazardous waste disposal.[5][6]

Decontaminate: Wash the spill area thoroughly with soap and water once the solid has been

removed.
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Report: Report the incident to the appropriate laboratory or institutional safety officer.

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam. Use media suitable for the surrounding fire.[5][9]

Hazards of Combustion: The compound is not considered a significant fire risk, but

containers may burn.[5] Thermal decomposition can produce hazardous and corrosive

fumes, including carbon oxides, nitrogen oxides, and hydrogen bromide.[6][10]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[9][10]

Accidental Spill

Personal ExposureSpill or Exposure Occurs

Secure Area
Alert Others

Remove from Source

Don Full PPE Clean Spill
(Avoid Dust)

Dispose as
Hazardous Waste

Administer First Aid
(See Table 3)

Seek Medical Attention
(Bring SDS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. achmem.com [achmem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://static.cymitquimica.com/products/54/pdf/sds-OR30734.pdf
http://www.angenechemical.com/sds/316810-86-3.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR30734.pdf
https://www.fishersci.es/store/msds?partNumber=10157422&countryCode=ES&language=en
https://aksci.com/sds/4003DZ_SDS.pdf
http://www.angenechemical.com/sds/316810-86-3.pdf
https://aksci.com/sds/4003DZ_SDS.pdf
https://www.benchchem.com/product/b1287638?utm_src=pdf-body-img
https://www.benchchem.com/product/b1287638?utm_src=pdf-custom-synthesis
https://achmem.com/products/cat-no-amcs025167
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. guidechem.com [guidechem.com]

3. sigmaaldrich.cn [sigmaaldrich.cn]

4. echemi.com [echemi.com]

5. static.cymitquimica.com [static.cymitquimica.com]

6. fishersci.es [fishersci.es]

7. aksci.com [aksci.com]

8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

9. angenechemical.com [angenechemical.com]

10. aksci.com [aksci.com]

11. 5-Bromo-1H-indazol-3-ol (BLDP-BD102877-250mg) bei Hölzel-Diagnostika [hoelzel-
biotech.com]

12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [5-bromo-1H-indazol-3-ol safety and handling
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287638#5-bromo-1h-indazol-3-ol-safety-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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